(2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine

• IUPAC Name: (2S)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine
• InChI: InChI=1S/C12H17NO2/c1-9(8-13)6-10-2-3-11-12(7-10)15-5-4-14-11/h2-3,7,9H,4-6,8,13H2,1H3/t9-/m0/s1
• InChI Key: WSBCAVYVKZLGPX-VIFPVBQESA-N
• Canonical SMILES: CC(CC1=CC2=C(C=C1)OCCO2)CN
• Isomeric SMILES: C[C@@H](CC1=CC2=C(C=C1)OCCO2)CN
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

(2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine, also known as MDBP, is a synthetic compound that has been the subject of scientific research due to its potential applications in medicine and pharmacology. MDBP belongs to the class of amphetamines and has been shown to have psychoactive effects.

Mechanism of Action

(2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine acts as a stimulant on the central nervous system by increasing the levels of dopamine and norepinephrine in the brain. It also affects the levels of serotonin, which plays a role in mood regulation. The exact mechanism of action of (2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine is not fully understood and requires further research.
Biochemical and Physiological Effects:
(2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine has been shown to have various biochemical and physiological effects on the body. It can cause an increase in heart rate, blood pressure, and body temperature. It can also cause a decrease in appetite and sleep. The long-term effects of (2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine on the body are not fully understood and require further research.

Advantages and Limitations for Lab Experiments

(2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities. It also has psychoactive effects, which makes it useful for studying the effects of drugs on the brain. However, there are limitations to the use of (2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine in lab experiments. It is a controlled substance, which means that it can only be used in certain settings and requires specialized knowledge and equipment.

Future Directions

There are several future directions for research on (2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine. One area of research is the development of new drugs based on the chemical structure of (2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine. Another area of research is the study of the long-term effects of (2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine on the body. Additionally, further research is needed to fully understand the mechanism of action of (2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine and its potential applications in medicine and pharmacology.
Conclusion:
(2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine is a synthetic compound that has been the subject of scientific research due to its potential applications in medicine and pharmacology. It acts as a stimulant on the central nervous system and has psychoactive effects. (2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine has several advantages for use in lab experiments, but there are limitations to its use. Further research is needed to fully understand the potential applications of (2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine in medicine and pharmacology.

Synthesis Methods

(2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine can be synthesized through a multi-step process that involves the use of various chemicals and reagents. The synthesis of (2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine is a complex process that requires specialized knowledge and equipment. The exact synthesis method for (2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine is beyond the scope of this paper.

Scientific Research Applications

(2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine has been the subject of scientific research due to its potential applications in medicine and pharmacology. Some of the areas of research include the treatment of depression, anxiety, and addiction. (2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine has also been studied for its potential use as a cognitive enhancer.